Cas no 53566-07-7 (2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 53566-07-7
• CID: 4654739
• Update Time: 2025-05-24

2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione
• 2-((4-HYDROXY-3,5-DIMETHOXYPHENYL)METHYLENE)INDANE-1,3-DIONE
• 1H-Indene-1,3(2H)-dione, 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-

Additional information on 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione

Research Briefing on 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione (CAS: 53566-07-7)

In recent years, the compound 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione (CAS: 53566-07-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-1,3-dione scaffold and methoxyphenyl substituents, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione, highlighting its efficient production via a Knoevenagel condensation reaction between 1,3-indandione and 4-hydroxy-3,5-dimethoxybenzaldehyde. The study reported a yield of 78% under optimized conditions, with the product characterized using NMR and mass spectrometry. Notably, the compound exhibited high purity (>98%), making it suitable for further biological evaluations.

Recent pharmacological investigations have revealed that this compound acts as a potent inhibitor of the NF-κB signaling pathway, a key regulator of inflammation and cancer progression. In vitro studies using human macrophage cells (THP-1) demonstrated a dose-dependent suppression of pro-inflammatory cytokines such as TNF-α and IL-6, with an IC50 value of 2.4 μM. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, preclinical studies have explored the anticancer properties of 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its efficacy against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231), where it induced apoptosis via mitochondrial dysfunction and ROS generation. The compound exhibited selective cytotoxicity, sparing normal mammary epithelial cells (MCF-10A), with a therapeutic index of >10.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of this compound. A recent pharmacokinetic study in rodent models revealed low oral bioavailability (15%) due to extensive first-pass metabolism. Researchers are now exploring prodrug strategies and nanoformulations to enhance its systemic exposure and therapeutic efficacy.

In conclusion, 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione represents a compelling candidate for further drug development. Its dual anti-inflammatory and anticancer activities, coupled with its well-characterized synthesis, position it as a valuable scaffold for medicinal chemistry optimization. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications to other disease models.